(4-Bromobenzofuran-2-yl)methanol

• CAS RN: 177735-23-8
• Molecular Formula: C9H7BrO2
• Molecular Weight: 227.05 g/mol
• IUPAC Name: (4-bromo-1-benzofuran-2-yl)methanol
• InChI: InChI=1S/C9H7BrO2/c10-8-2-1-3-9-7(8)4-6(5-11)12-9/h1-4,11H,5H2
• InChI Key: VDYGXKSNSNLPDN-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C(O2)CO)C(=C1)Br

Description

“(4-Bromobenzofuran-2-yl)methanol” is a chemical compound with the CAS number 177735-23-8. It is used in the field of specialty chemicals.

Molecular Structure Analysis

The molecular formula of “(4-Bromobenzofuran-2-yl)methanol” is C9H7BrO2. Its molecular weight is 227.06.

Safety and Hazards

The safety data sheet (SDS) for “(4-Bromobenzofuran-2-yl)methanol” includes information on hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties.

Future Directions

Benzofuran derivatives, such as “(4-Bromobenzofuran-2-yl)methanol”, have attracted attention due to their biological activities and potential applications in many aspects. They are considered potential natural drug lead compounds. Future research is needed to fully utilize the therapeutic potential of these compounds for the treatment of microbial diseases.

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-ethoxycarbonylbenzo[b]furan (0.5 g) in tetrahydrofuran (5 ml) was slowly added sodium borohydride (0.21 g) at room temperature. After 5 minutes, methanol (0.5 ml) was added thereto dropwise. The reaction mixture was stirred at room temperature for one hour and then ethyl acetate and water were added thereto. The mixture was adjusted to pH 5, and the layers were separated. The organic layer was washed with water and brine, dried over magnesium sulfate and evaporated to afford 4-bromo-2-hydroxymethylbenzofuran (0.36 g).